1H-Isoindole-1,3(2H)-dione, 2-[[(phenylmethyl)thio]methyl]-

• CAS No.: 52096-57-8
• Molecular Formula: C16H13NO2S
• Molecular Weight: 283.3 g/mol
• IUPAC Name: 2-(benzylsulfanylmethyl)isoindole-1,3-dione
• InChI: InChI=1S/C16H13NO2S/c18-15-13-8-4-5-9-14(13)16(19)17(15)11-20-10-12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key: BNOTYEBOQZDNNH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCN2C(=O)C3=CC=CC=C3C2=O

Description

1H-Isoindole-1,3(2H)-dione, 2-[[(phenylmethyl)thio]methyl]- is a compound belonging to the isoindole family Isoindoles are heterocyclic compounds containing a nitrogen atom within a five-membered ring fused to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1H-Isoindole-1,3(2H)-dione, 2-[[(phenylmethyl)thio]methyl]- can be achieved through various methods. One common approach involves the cyclization of benzyl azides with α-aryldiazoesters under rhodium catalysis. This reaction proceeds through the nucleophilic attack of the azide onto a rhodium carbenoid, followed by nitrogen gas release and tautomerization of intermediate imino esters . Another method includes the coupling of N-chloroimines with α-diazo-α-phosphonoacetates under rhodium (III) catalysis, followed by dechlorination and dephosphonation .

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions and catalysts to ensure high yield and purity. The specific industrial methods may vary depending on the desired application and production scale.

Chemical Reactions Analysis

Types of Reactions: 1H-Isoindole-1,3(2H)-dione, 2-[[(phenylmethyl)thio]methyl]- undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amines or thiols.

Substitution: The phenylmethylthio group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Substitution reactions may involve nucleophiles like amines or thiols under basic or acidic conditions.

Major Products:

Oxidation: Sulfoxides or sulfones.

Reduction: Amines or thiols.

Substitution: Various substituted isoindole derivatives.

Scientific Research Applications

1H-Isoindole-1,3(2H)-dione, 2-[[(phenylmethyl)thio]methyl]- has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential as a bioactive compound with antimicrobial, antiviral, and anticancer properties.

Medicine: Explored as a potential therapeutic agent targeting specific enzymes or pathways involved in diseases.

Industry: Utilized in the development of materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of 1H-Isoindole-1,3(2H)-dione, 2-[[(phenylmethyl)thio]methyl]- involves its interaction with molecular targets and pathways. The compound may inhibit specific enzymes or proteins by binding to their active sites, thereby modulating their activity. For example, it has been identified as a potent inhibitor of protein kinase CK2, a key enzyme involved in various cellular processes . The inhibition of CK2 can lead to the disruption of signaling pathways and cellular functions, which may contribute to its therapeutic effects.

Comparison with Similar Compounds

2H-Isoindole-2-carboxylic acid, 1,3-dihydro-1,3-dioxo-, ethyl ester: This compound shares the isoindole core but differs in its substituents.

1H-Indole, 2,3-dihydro-: Another related compound with a similar heterocyclic structure but lacking the phenylmethylthio group.

Uniqueness: 1H-Isoindole-1,3(2H)-dione, 2-[[(phenylmethyl)thio]methyl]- is unique due to its specific substituents, which confer distinct chemical properties and potential applications. The presence of the phenylmethylthio group enhances its reactivity and interaction with biological targets, making it a valuable compound for research and development.